(2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride
Overview
Description
(2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride, also known as (2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine hydrochloride, is an organic compound with the molecular formula C3H9N3Cl2. It is a white, crystalline solid with a melting point of 183-184°C, and is soluble in methanol and water. It is an important intermediate in the synthesis of many pharmaceuticals and other compounds, and has a wide range of scientific research applications.
Scientific Research Applications
(2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride has a wide range of scientific research applications. It is used as a reagent in organic synthesis, and has been used to synthesize a variety of compounds, including pharmaceuticals, pesticides, and other compounds. In addition, it is used in the study of enzyme kinetics and protein-ligand interactions, and has been used to study the effects of different compounds on the activity of enzymes. It has also been used in the study of the structure and function of proteins, and has been used to study the structure and function of cell membranes.
Mechanism of Action
(2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride is an organic compound that acts as an intermediate in the synthesis of many compounds. It is believed to act as a catalyst in the formation of covalent bonds between molecules, which is essential for the formation of larger molecules. In addition, it has been proposed that it may act as a nucleophile, which is a molecule that is attracted to positively charged particles. This may allow it to interact with other molecules and facilitate the formation of covalent bonds.
Biochemical and Physiological Effects
(2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride has not been studied extensively in terms of its biochemical and physiological effects. However, it has been proposed that it may act as a nucleophile, which could allow it to interact with other molecules and facilitate the formation of covalent bonds. This could potentially lead to the formation of larger molecules, which could have an effect on biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
(2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively inexpensive and readily available. In addition, it is relatively stable and can be stored for long periods of time without degradation. One limitation is that it is a relatively weak nucleophile, which may limit its ability to interact with certain molecules.
Future Directions
The potential applications of (2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride are far-reaching, and there are a number of future directions for research. These include further study of the compound’s mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of pharmaceuticals and other compounds. Additionally, further research could be conducted to determine the optimal conditions for its synthesis and its potential applications in other fields.
Synthesis Methods
The synthesis of (2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride is typically carried out by reacting a primary amine with an alkyl halide in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction results in the formation of an alkyl amine, which is then treated with hydrochloric acid to produce the dihydrochloride salt.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride involves the reaction of propargylamine with sodium azide to form 1-azido-2-propyne. This intermediate is then reacted with (R)-2-amino-1-propanol to form (2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine. The final step involves the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "Propargylamine", "Sodium azide", "(R)-2-amino-1-propanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Propargylamine is reacted with sodium azide in the presence of a copper catalyst to form 1-azido-2-propyne.", "Step 2: 1-azido-2-propyne is then reacted with (R)-2-amino-1-propanol in the presence of a copper catalyst to form (2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine.", "Step 3: The final step involves the addition of hydrochloric acid to the reaction mixture to form the dihydrochloride salt of (2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine." ] } | |
CAS RN |
2742623-32-9 |
Molecular Formula |
C5H12Cl2N4 |
Molecular Weight |
199.1 |
Purity |
95 |
Origin of Product |
United States |
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